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Compound of Interest

Compound Name: 3,5-Dichloro-2-methylthioanisole

Cat. No.: B1458766 Get Quote

An extensive search for technical information, including a specific CAS number, for the

compound 3,5-Dichloro-2-methylthioanisole has yielded no definitive results. This suggests

that the compound is not well-documented in publicly accessible scientific literature,

commercial chemical databases, or regulatory inventories.

Researchers, scientists, and drug development professionals should be aware that while

structurally related compounds are documented, data specifically for 3,5-Dichloro-2-
methylthioanisole is not currently available.

Closely Related Compound: 3,5-Dichlorothioanisole
A structurally similar compound, 3,5-Dichlorothioanisole (also known as 1,3-dichloro-5-

(methylthio)benzene), has been identified with the CAS number 68121-46-0. This compound

lacks the methyl group at the 2-position of the benzene ring that is specified in the requested

compound. Information for 3,5-Dichlorothioanisole is available and is presented here for

informational purposes, in the event of a potential misidentification of the target compound.

Physicochemical Properties of 3,5-
Dichlorothioanisole
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Property Value Reference

CAS Number 68121-46-0 [1][2]

Molecular Formula C₇H₆Cl₂S [1]

Molecular Weight 193.09 g/mol [1]

Appearance White to yellow liquid [1]

Purity >98.0% (GC) [1]

Boiling Point 262-263 °C

Density 1.349 g/mL at 25 °C

Refractive Index n20/D 1.613

It is crucial to note that the above data pertains to 3,5-Dichlorothioanisole and not 3,5-
Dichloro-2-methylthioanisole.

Experimental Data and Protocols
No experimental protocols or signaling pathway information could be retrieved for 3,5-
Dichloro-2-methylthioanisole due to the absence of literature citing this specific compound.

Logical Workflow for Compound Identification
The process to ascertain the availability of data for the requested compound followed a logical

progression, as illustrated by the diagram below.
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Workflow for Compound Data Retrieval

User Request:
Technical Guide for

3,5-Dichloro-2-methylthioanisole

Search for CAS Number
of 3,5-Dichloro-2-methylthioanisole

No Direct CAS Number Found

No Match

Identified Related Compound:
3,5-Dichlorothioanisole

(CAS: 68121-46-0)

Identified Similar Structure

Search for Technical Data:
- Physicochemical Properties

- Experimental Protocols
- Signaling Pathways

No Technical Data Found for
3,5-Dichloro-2-methylthioanisole

Conclusion:
Data for the requested compound

is unavailable.

Click to download full resolution via product page

Workflow for assessing the availability of chemical data.
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In conclusion, a comprehensive search did not yield the necessary information to construct a

technical guide on 3,5-Dichloro-2-methylthioanisole. Professionals seeking information on

this specific molecule should consider the possibility of it being a novel or less-characterized

compound. Further investigation through chemical synthesis and analytical characterization

would be required to establish its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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